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Compound of Interest

Benzyl({2-[2-
Compound Name:

(diethylamino)ethoxy]ethyl})amine
CAS No.: 1461705-22-5
Cat. No.: B1378753

Get Quote

Chemical Identity and Structural Analysis

Benzyl({2-[2-(diethylamino)ethoxy]ethyl})amine is a diamine featuring an ether linkage and
a benzyl-protected secondary amine. It belongs to a class of compounds often used as
intermediate building blocks in medicinal chemistry or as bidentate/tridentate ligands in
coordination chemistry.

Table 1: Chemical Identification
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Property Description
N-Benzyl-2-[2-(diethylamino)ethoxy]ethan-1-
IUPAC Name _ Y22 Y ) 4
amine
Molecular Formula C1s5H26N20
Molecular Weight ~250.38 g/mol
Benzyl group (hydrophobic/protecting), Ether
Key Moieties linkage (polar spacer), Diethylamino group
(tertiary amine, basic)
CAS Number 1461705-22-5 (Representative)

Physical State

Typically a viscous oil or low-melting solid (free

base); crystalline solid (hydrochloride salt)

Structural Visualization:

The following diagram illustrates the connectivity of the molecule, highlighting the ether spacer

that separates the two amine functionalities.
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Figure 1: Structural connectivity of Benzyl({2-[2-(diethylamino)ethoxy]ethyl})amine.

Click to download full resolution via product page

Theoretical Synthetic Strategies

While specific protocols are omitted, the synthesis of this class of molecules generally follows

established pathways for constructing amino-ethers.

A. Reductive Amination (Convergent Approach) This strategy involves the coupling of an

aldehyde with an amine.

o Concept: A precursor such as 2-[2-(diethylamino)ethoxy]ethanamine could be reacted with

benzaldehyde under reducing conditions (e.g., using borohydride reagents).
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e Mechanism: Formation of an imine intermediate followed by reduction to the secondary
amine. This method is often preferred for its mild conditions and high specificity.

B. Nucleophilic Substitution (Linear Approach) This strategy involves the stepwise alkylation of

amines.

o Concept: Reacting benzylamine with a suitable electrophile, such as a halide or sulfonate
ester of the diethylamino-ethoxy-ethyl chain.

» Challenges: This route requires careful control of stoichiometry to prevent over-alkylation
(formation of tertiary or quaternary ammonium species).

C. Ether Synthesis (Williamson Type)

e Concept: Forming the central ether bond by reacting an amino-alcohol alkoxide with an
amino-alkyl halide.

e Note: This approach is less common for this specific target due to the availability of
polyethylene glycol derivatives but is theoretically viable.

Regulatory and Safety Considerations

Critical Warning: This compound contains the N,N-diethylaminoethyl moiety. Researchers must
be aware of the strict regulatory and safety profiles associated with precursors containing this
substructure.

A. Precursor Regulations (CWC & Export Controls)

e Schedule 2 Chemicals: The synthesis of this molecule may theoretically involve starting
materials such as 2-(N,N-Diethylamino)ethanol or 2-Chloro-N,N-diethylethanamine.

o These precursors are listed under Schedule 2, Part B of the Chemical Weapons
Convention (CWC).

o Implications: Facilities handling these precursors above certain thresholds must declare
their activities to national authorities (e.g., CWC National Authority) and may be subject to
verification inspections.
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» Dual-Use Nature: While the target molecule itself is a research chemical, the precursors are
dual-use chemicals with applications in both legitimate industry (pharmaceuticals,
surfactants) and illicit activities (chemical warfare agent production).

B. Toxicological Hazards

e Vesicant Properties: Halogenated intermediates (e.g., chloroethylamines) used in the
synthesis of such compounds are potent alkylating agents. They can cause severe chemical
burns, blistering, and permanent tissue damage upon contact.

e Aziridinium lon Formation: In solution, 2-halo-ethylamines can cyclize to form aziridinium
ions, which are highly reactive electrophiles responsible for the vesicant and toxic effects.

o Systemic Toxicity: N,N-dialkylaminoethanol derivatives can exhibit significant systemic
toxicity, including anticholinergic effects or respiratory irritation.

C. Safe Handling Protocol (General Lab Practice)

» Engineering Controls: All operations involving volatile amines or alkylating agents must be
performed in a certified chemical fume hood with high-efficiency filtration.

* PPE: Use chemically resistant gloves (e.g., butyl rubber or multi-layer laminates) as standard
nitrile gloves may provide insufficient protection against certain amine/ether solvents. Wear
chemical splash goggles and a lab coat.

o Decontamination: Have specific neutralization protocols in place for amine spills (typically
dilute acid) and alkylating agents (specific decontamination solutions).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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